ethyl 2-[(2,4-dimethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-[(2,4-dimethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C16H18N2O5S/c1-5-23-15(20)13-9(2)17-16(24-13)18-14(19)11-7-6-10(21-3)8-12(11)22-4/h6-8H,5H2,1-4H3,(H,17,18,19)
• InChI Key: QVJVEYBGEGNOLY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)C2=C(C=C(C=C2)OC)OC)C
• Molecular Formula: C16H18N2O5S
• Molecular Weight: 350.4 g/mol

Description

Ethyl 2-[(2,4-dimethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate, also known as DMXAA, is a small molecule that has been studied for its potential use in cancer treatment. In

Mechanism of Action

Ethyl 2-[(2,4-dimethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate works by activating the STING (stimulator of interferon genes) pathway, which leads to the production of interferon and other cytokines that play a role in the immune response to cancer cells. ethyl 2-[(2,4-dimethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate also inhibits the production of vascular endothelial growth factor (VEGF), which is necessary for tumor angiogenesis.
Biochemical and Physiological Effects:
ethyl 2-[(2,4-dimethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been shown to have a number of biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of tumor angiogenesis, and the enhancement of the immune response to cancer cells. ethyl 2-[(2,4-dimethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has also been shown to have anti-inflammatory effects and to induce the production of nitric oxide, which plays a role in vasodilation and blood flow.

Advantages and Limitations for Lab Experiments

One advantage of ethyl 2-[(2,4-dimethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is its ability to enhance the immune response to cancer cells, which can lead to improved cancer treatment outcomes. However, ethyl 2-[(2,4-dimethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has also been shown to have limitations in lab experiments, including its poor solubility in water and its instability in solution.

Future Directions

There are a number of future directions for research on ethyl 2-[(2,4-dimethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate, including the development of more stable and soluble forms of the compound, the exploration of its potential use in combination with other cancer treatments, and the investigation of its effects on other diseases and conditions. Additionally, further research is needed to fully understand the mechanism of action of ethyl 2-[(2,4-dimethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate and to identify potential biomarkers that could be used to predict patient response to treatment.

Scientific Research Applications

Ethyl 2-[(2,4-dimethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been studied extensively for its potential use in cancer treatment. Research has shown that ethyl 2-[(2,4-dimethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate can induce tumor necrosis, inhibit tumor angiogenesis, and enhance the immune response to cancer cells. ethyl 2-[(2,4-dimethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has also been shown to have synergistic effects when used in combination with other cancer treatments such as radiation therapy and chemotherapy.